(E)-2-amino-N-phenethyl-1-((pyridin-3-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(2-phenylethyl)-1-[(E)-pyridin-3-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C25H21N7O/c26-23-21(25(33)28-14-12-17-7-2-1-3-8-17)22-24(31-20-11-5-4-10-19(20)30-22)32(23)29-16-18-9-6-13-27-15-18/h1-11,13,15-16H,12,14,26H2,(H,28,33)/b29-16+
• InChI Key: ZPGGJDLIYZZABD-MUFRIFMGSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)N=CC5=CN=CC=C5)N
• Isomeric SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)/N=C/C5=CN=CC=C5)N
• Molecular Formula: C25H21N7O
• Molecular Weight: 435.5 g/mol
• CAS No.: 836641-93-1

Description

Molecular Structure Analysis

The molecular structure of this compound can be confirmed using various spectroscopic techniques such as FT-IR, 1 H-NMR, and 13 C-NMR spectra, and elemental analysis.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing nitrogen-containing heterocyclic compounds with potential for various applications. For instance, the synthesis of N-Pyridin-2-ylmethyl and N-Quinolin-2-ylmethyl substituted ethane-1,2-diamines has been reported, which involves coordinate bonds with metal ions and could be utilized for targeted delivery of nitric oxide to biological sites (Yi-Qiu Yang et al., 2017). Similarly, compounds like 2-((4-bromophenyl)amino) pyrido[1,2-a] quinoxalin-11-ium bromide have been synthesized via oxidative cyclization, showcasing unique electronic and structural properties that could have implications for the development of new compounds (Md. Serajul Haque Faizi et al., 2018).